Cas no 53123-88-9 (Rapamycin)

Rapamycin is a macrocyclic triene antibiotic with immunosuppressive and antiproliferative properties. Its key advantages lie in its ability to inhibit the mammalian target of rapamycin (mTOR) pathway, which can lead to reduced cell proliferation and activation of immune cells. This results in potential therapeutic applications for autoimmune diseases and cancer treatment.

Rapamycin structure

Product Name:Rapamycin

CAS No:53123-88-9

MF:C₅₁H₇₉NO₁₃

MW:914.1719

MDL:MFCD00867594

CID:56354

PubChem ID:134812764

Update Time:2025-08-13

Rapamycin Chemical and Physical Properties

Names and Identifiers

- rapamycin from streptomyces*hygroscopicus
- 23,27-EPOXY-3H-PYRIDO(2,1-C)(1,4)OXAAZACYCLOHENTRIACONTINE
- AY 22989
- NSC-226080
- RAPA
- RAPAMUNE
- RAPAMYCIN
- RAPAMYCIN, STREPTOMYCES HYGROSCOPICUS
- RPM
- SIROLIMUS
- antibioticay22989
- sila9268a
- WYETH RAPAMYCIN, 1GM
- RAPAMYCIN 1GM
- RAPAMYCIN, STANDARD WITH MS, NMR RESULT
- Rapamicin
- Rapamicin（sirolimus ）
- Rapamycin (AY 22989, Sirolimus, RAPA,NSC 226080, Rapamune®)
- Rapamycin (Sirolimus)
- Sirolimus solution
- Siroliums
- &nbsp
- 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine,AY 22989,Sirolimus
- Rapamycin from Streptomyces hygroscopicus
- Resorcinol
- 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine
- (-)-Rapamycin
- Rapammune
- sirolimusum
- Antibiotic AY 22989
- SILA 9268A
- W36ZG6FT64
- C51H79NO13
- DSSTox_CID_3582
- DSSTox_RID_77091
- DSSTox_GSID_23582
- Cypher
- Supralimus
- Wy 090217
- I 2190A
- I2190A
- SIIA 9268A
- AY-22989
- Centchroman
- BRD-K84937637-001-06-5
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- BRD-K84937637-001-04-0
- Rapamycin, VETRANAL(TM), analytical standard
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-12-{(2S)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.0(4,9)]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- UNM-0000358684
- SIROLIMUS (USP-RS)
- S01XA23
- BiomolKI2_000084
- DTXSID5023582
- Z2568665260
- Human Blood - Sirolimus
- SIROLIMUS [WHO-DD]
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-ep
- NSC-2260804
- NCGC00021305-06
- SIROLIMUS [ORANGE BOOK]
- SIROLIMUS [MART.]
- AC-722
- CS-0063
- NCGC00021305-05
- 1fkb
- HSDB 7284
- L04AA10
- Q32089
- Rapamycin from Streptomyces hygroscopicus, >=95% (HPLC), powder
- DE-109
- Rapamycin (>85%)
- BRD-K89626439-001-01-0
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo(30.3.1.04,9)hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentaone
- CS-0626126
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- AKOS015961618
- Fyarro (sirolimus albumin-bound particles)
- M02444
- 1pbk
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-4,9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-heptadecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3,4R)-4-hydroxy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-223,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine-1,5,11,28,29(6H,31H)-pentone
- Npc-12g
- SIROLIMUS [USAN]
- DTXCID503582
- Q-201659
- Rapamycin Immunosuppressant Drug
- (9S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-{(2R)-1-[(3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- HY-10219G
- SIROLIMUS [VANDF]
- SIROLIMUS [INN]
- SIROLIMUS (MART.)
- 9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclohentriacontine-1,5,11,2
- I-2190A
- NSC226080
- NCGC00021305-07
- CCG-100684
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34 aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hex adecahydro-9,27-dihydroxy-3-[(1R)-2-[(1S,3R,4R)-4-hydro xy-3-methoxycyclohexyl]-1-methylethyl]-10,21-dimethoxy- 6,8,12,14,20,26-hexamethyl-23,27-ep
- S1039
- HYFTOR
- AKOS015850976
- LCP-Siro
- 1,18-Dihydroxy-12-[2-(4-hydroxy-3-methoxy-cyclohexyl)-1-methyl-ethyl]-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-aza-tricyclo[30.3.1.0*4,9*]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentaone (Rapamycin)
- CHEBI:9168
- DB00877
- GTPL6031
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-((2R)-1-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)propan-2-yl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido(2,1-c)(1,4)oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- Rapamycin/Sirolimus
- SIROLIMUS [JAN]
- HMS3403F11
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-(methyloxy)cyclohexyl]-1-methylethyl}-6,8,12,14,20,26-hexamethyl-10,21-bis(methyloxy)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(6H,31H)-pentone
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(2R)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypyrido[2,1-c][1,4]oxazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- SCHEMBL3463
- EVEROLIMUS IMPURITY A (EP IMPURITY)
- SM-88 COMPONENT SIROLIMUS
- HMS2089A21
- Sirolimus [USAN:INN:BAN]
- EX-A1044
- HY-10219
- HMS3884C03
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-Dihydroxy-12-{(2S)-1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo[30.3.1.04,9]hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- QFJCIRLUMZQUOT-HPLJOQBZSA-N
- Rapamycin from Streptomyces hygroscopicus, Vetec(TM) reagent grade, >=95%
- Rapamycin (GMP)
- FYARRO
- (3 S ,6 R ,7 E ,9 R ,10 R ,12 R ,14 S ,15 E ,17 E , 19 E ,21 S ,23 S ,26 R ,27 R ,34a S )-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34, 34a-hexadecahydro-9,27-dihydroxy-3-
- UNII-W36ZG6FT64
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-Hexadecahydro-9,27-dihydroxy-3-((1R)-2-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)-1-methylethyl)-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-23,27-epoxy-3H-pyrido(2,1-c)(1,4)oxaazacyclohentriacontine-1,5,11,28,29(4H,6H,31H)-pentone
- WY-090217
- (1R,9S,12S,15R,16E,18R,19R,21R,23S,24E,26E,28E,30S,32S,35R)-1,18-dihydroxy-12-((2S)-1-((1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl)propan-2-yl)-19,30-dimethoxy-15,17,21,23,29,35-hexamethyl-11,36-dioxa-4-azatricyclo(30.3.1.0(4,9))hexatriaconta-16,24,26,28-tetraene-2,3,10,14,20-pentone
- MS-R001
- 53123-88-9
- AS-11687
- EVEROLIMUS IMPURITY A [EP IMPURITY]
- SMR004701276
- NAB-RAPAMYCIN COMPONENT RAPAMYCIN
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{(1R)-2-[(1S,3R,4R)-4-hydroxy-3-(methyloxy)cyclohexyl]-1-methylethyl}-6,8,12,14,20,26-hexamethyl-10,21-bis(methyloxy)-9,10,12,13,14,21,22,23,24,25,26,27,32,33,34,34a-hexadecahydro
- A-275
- RAPAMYCIN [MI]
- SIROLIMUS [EMA EPAR]
- SIROLIMUS [HSDB]
- MLS006010168
- CCRIS 9024
- R0097
- EC 610-965-5
- BDBM50064359
- Perceiva
- RAP
- SIROLIMUS [USP-RS]
- BDBM36609
- rapalimus
- Rapamycin,Sirolimus,Rapamune
- MFCD00867594
- BIDD:PXR0165
- NSC 226080
- 23,27-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclohentriacontine- 1,5,11,28,29(4H,6H,31H)-pentone, 9,10,12,13,14,21,22,23,24, 25,26,27,32,33,34,34a-hexadecahydro-9,27-dihydroxy- 3-[2-(4-hydroxy-3-methoxycyclohexyl)-1-methylethyl]- 10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-, [3S-[3R*[S* (1R*,3S*,4S*)],6S*,7E,9S*,10S*,12S*,14R*,15E,17E,19E,21R*, 23R*,26S*,27S*,34aR*]]-
- BRD-K84937637-001-11-5
- STL570275
- HY-10219GL
- BRD-K84937637-001-09-9
- BRD-K84937637-001-13-1
- Rapamycin (GMP Like)
- (3S,6R,7E,9R,10R,12R,14S,15E,17E,19E,21S,23S,26R,27R,34aS)-9,27-dihydroxy-3-{1-[(1S,3R,4R)-4-hydroxy-3-methoxycyclohexyl]propan-2-yl}-10,21-dimethoxy-6,8,12,14,20,26-hexamethyl-9,10,12,13,14,21,22,23,
- CS-1010374
- Rapamycin (Sirolimus)?
- 24,25,26,27,32,33,34,34a-hexadecahydro-3H-23,27-epoxypy
- Rapamycin
- MDL： MFCD00867594
- Inchi： 1S/C51H79NO13/c1-30-16-12-11-13-17-31(2)42(61-8)28-38-21-19-36(7)51(60,65-38)48(57)49(58)52-23-15-14-18-39(52)50(59)64-43(33(4)26-37-20-22-40(53)44(27-37)62-9)29-41(54)32(3)25-35(6)46(56)47(63-10)45(55)34(5)24-30/h11-13,16-17,25,30,32-34,36-40,42-44,46-47,53,56,60H,14-15,18-24,26-29H2,1-10H3/b13-11+,16-12-,31-17+,35-25+/t30-,32-,33-,34-,36-,37+,38+,39+,40-,42+,43+,44-,46-,47+,51-/m1/s1
- InChI Key： QFJCIRLUMZQUOT-KADBNGAOSA-N
- SMILES： O(C([H])([H])[H])[C@@]1([H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]2([H])C([H])([H])C([C@@]([H])(C([H])=C(C([H])([H])[H])[C@]([H])([C@]([H])(C([C@]([H])(C([H])([H])[H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C([H])C([H])=C(C([H])([H])[H])[C@]([H])(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@](C(C(N4C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]4([H])C(=O)O2)=O)=O)(O[H])O3)OC([H])([H])[H])=O)OC([H])([H])[H])O[H])C([H])([H])[H])=O)C1([H])[H])O[H] |c:35,66,70,t:62|

Computed Properties

Exact Mass: 913.55500
Monoisotopic Mass: 913.555142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 65
Rotatable Bond Count: 6
Complexity: 1760
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: 6
Topological Polar Surface Area: 195
Molecular Weight: 914.2

Experimental Properties

Color/Form: powder
Density: 1.0352 (rough estimate)
Melting Point: 183-194°C
Boiling Point: 973°C at 760 mmHg
Flash Point: 2℃(35.6℉)(lit.)
Refractive Index: 1.5280 (estimate)
Solubility: ethanol: soluble2MM
Water Partition Coefficient: Soluble in DMSO at 50mg/ml or methanol at 25mg/mlSoluble in alcohol, dimethyl sulfoxide and dimethyl formamide. Insoluble in water.
PSA: 195.43000
LogP: 6.11850
Merck: 8114
Sensitiveness: Moisture Sensitive/Light Sensitive/Hygroscopic
Specific Rotation: -58.2° (MeOH)
Solubility: Insoluble in water

Rapamycin Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H371-H373
Warning Statement： P260-P264-P270-P308+P311-P405-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
Safety Instruction： S22-S24/25
RTECS：VE6250000
Hazardous Material Identification：
Toxicity：LD50 in mice (mg/kg): 600 i.p.; >2,500 orally (Vézina)
Storage Condition：Powder -20°C 3 years 4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.
Safety Term：S22;S24/25
Risk Phrases：R36/38

Rapamycin Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Rapamycin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-10219-10mg	Rapamycin	53123-88-9	99.94%	10mg	￥550	2025-04-16
MedChemExpress	HY-10219-25mg	Rapamycin	53123-88-9	99.94%	25mg	￥750	2025-04-16
MedChemExpress	HY-10219-50mg	Rapamycin	53123-88-9	99.94%	50mg	￥1100	2025-04-16
MedChemExpress	HY-10219-100mg	Rapamycin	53123-88-9	99.94%	100mg	￥1500	2025-04-16
MedChemExpress	HY-10219-200mg	Rapamycin	53123-88-9	99.94%	200mg	￥2400	2022-03-28
MedChemExpress	HY-10219-500mg	Rapamycin	53123-88-9	99.94%	500mg	￥3800	2025-04-16
MedChemExpress	HY-10219-1g	Rapamycin	53123-88-9	99.94%	1g	￥8800	2022-03-28
MedChemExpress	HY-10219-2g	Rapamycin	53123-88-9	99.94%	2g	￥16000	2022-03-28
MedChemExpress	HY-10219-5g	Rapamycin	53123-88-9	99.94%	5g	￥35000	2022-03-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R276588-5mg	Rapamycin	53123-88-9	≥98%	5mg	¥4296.90	2023-09-15

Rapamycin Production Method

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Amadis Chemical Company Limited

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(CAS:53123-88-9)Rapamycin

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Purity:99%

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:53123-88-9)Sirolimus

Order Number:LE5540;LE2456085;LE18711

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Quantity:25KG,200KG,1000KG

Purity:99%

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:53123-88-9)Rapamycin

Order Number:sfd915

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

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Rapamycin Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Rapamycin Related Literature

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4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

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53123-88-9 (Rapamycin) Related Products

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Amadis Chemical Company Limited

(CAS:53123-88-9)Rapamycin

Purity:99%/99%

Quantity:5g/25g

Price ($):709.0/1172.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:53123-88-9)Sirolimus

Purity:99%/99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry/Inquiry

Cas no 53123-88-9 (Rapamycin)

Rapamycin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Rapamycin Security Information

Rapamycin Customs Data

China Customs Code:

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Rapamycin Production Method

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Rapamycin Spectrogram

Rapamycin Related Literature

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